Cas no 18612-99-2 (8,9-Dehydrothymol)

• Product Name: 8,9-Dehydrothymol
• CAS No: 18612-99-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 2669500
• PubChem ID: 6429037
• Update Time: 2025-04-21

8,9-Dehydrothymol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-prop-1-en-2-ylphenol
• Phenol, 5-methyl-2-(1-methylethenyl)-
• 2-Isopropenyl-5-methyl-phenol
• 2-isopropenyl-5-methylphenol
• NS00116371
• 5-Methyl-2-(1-methylethenyl)phenol
• 5-Methyl-2-(prop-1-en-2-yl)phenol
• m-Cresol, 6-isopropenyl-
• 8,9-Dehydrothymol
• SCHEMBL686122
• DTXCID20374730
• DTXSID60423892
• 18612-99-2

• Inchi： 1S/C10H12O/c1-7(2)9-5-4-8(3)6-10(9)11/h4-6,11H,1H2,2-3H3
• InChI Key： IHWFPRKZRRGTTI-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(=C)C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes